Cas no 1211537-45-9 (5-Fluoro-2-phenylnicotinaldehyde)

5-Fluoro-2-phenylnicotinaldehyde is a fluorinated nicotinaldehyde derivative featuring a phenyl substituent at the 2-position of the pyridine ring. This compound serves as a versatile building block in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both an aldehyde group and a fluorine atom enhances its reactivity, enabling selective modifications such as nucleophilic additions or cross-coupling reactions. Its structural motif is valuable in medicinal chemistry for designing bioactive molecules, including kinase inhibitors and other heterocyclic scaffolds. The compound exhibits high purity and stability under standard conditions, making it suitable for precision applications in research and industrial settings.

5-Fluoro-2-phenylnicotinaldehyde structure

1211537-45-9 structure

Product Name:5-Fluoro-2-phenylnicotinaldehyde

CAS No:1211537-45-9

MF:C₁₂H₈FNO

MW:201.196426391602

CID:4925467

Update Time:2025-06-12

5-Fluoro-2-phenylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-fluoro-2-phenylnicotinaldehyde
- 5-Fluoro-2-phenylnicotinaldehyde
- Inchi： 1S/C12H8FNO/c13-11-6-10(8-15)12(14-7-11)9-4-2-1-3-5-9/h1-8H
- InChI Key： ASNJGZPQXYVRFK-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C(C=O)=C1)C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 216
XLogP3: 2.1
Topological Polar Surface Area: 30

5-Fluoro-2-phenylnicotinaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023025917-250mg	5-Fluoro-2-phenylnicotinaldehyde	1211537-45-9	97%	250mg	$686.80	2023-09-04
Alichem	A023025917-500mg	5-Fluoro-2-phenylnicotinaldehyde	1211537-45-9	97%	500mg	$1009.40	2023-09-04
Alichem	A023025917-1g	5-Fluoro-2-phenylnicotinaldehyde	1211537-45-9	97%	1g	$1730.40	2023-09-04

5-Fluoro-2-phenylnicotinaldehyde Related Literature

1. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
5. Aluminium salabza complexes for fixation of CO2 to organic carbonates†

L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667

Additional information on 5-Fluoro-2-phenylnicotinaldehyde

Comprehensive Overview of 5-Fluoro-2-phenylnicotinaldehyde (CAS No. 1211537-45-9)

5-Fluoro-2-phenylnicotinaldehyde (CAS No. 1211537-45-9) is a fluorinated aromatic aldehyde with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its nicotinaldehyde core and phenyl substitution, has garnered attention due to its versatile reactivity and potential in drug discovery. Researchers often explore its role as a building block for synthesizing heterocyclic compounds, which are pivotal in developing small-molecule therapeutics.

The structural uniqueness of 5-Fluoro-2-phenylnicotinaldehyde lies in its fluoro and aldehyde functional groups, which enhance its utility in cross-coupling reactions and nucleophilic additions. Recent studies highlight its relevance in medicinal chemistry, particularly in designing kinase inhibitors and antiviral agents. With the growing demand for targeted therapies, this compound is increasingly featured in high-throughput screening libraries.

In the context of green chemistry, 5-Fluoro-2-phenylnicotinaldehyde is also investigated for its compatibility with sustainable synthesis methods. Innovations such as catalytic fluorination and microwave-assisted reactions have improved its production efficiency, aligning with the industry's shift toward eco-friendly processes. These advancements address common user queries like "How to optimize the synthesis of fluorinated aldehydes?" or "What are the applications of phenyl-substituted nicotinaldehydes?".

From a commercial perspective, CAS No. 1211537-45-9 is supplied by specialized chemical manufacturers under stringent quality control standards. Its purity (>98%) ensures reliability for academic and industrial R&D projects. Analysts project growth in its market demand, driven by trends in precision medicine and crop protection chemicals. Users frequently search for "suppliers of 5-Fluoro-2-phenylnicotinaldehyde" or "technical data sheets for CAS 1211537-45-9", reflecting its niche but expanding applications.

Safety and handling of 5-Fluoro-2-phenylnicotinaldehyde adhere to general laboratory protocols, with no reported hazardous classifications. Its stability under inert atmospheres makes it suitable for long-term storage. For researchers, understanding its spectroscopic properties (e.g., NMR, IR) is critical, as evidenced by search trends like "characterization of fluorinated nicotinaldehydes". Collaborative efforts between chemists and computational modelers further unlock its potential via in silico studies.

In summary, 5-Fluoro-2-phenylnicotinaldehyde exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its role in advancing drug discovery and material science continues to evolve, supported by interdisciplinary research and sustainable methodologies. As interest in fluorinated compounds rises, this compound remains a focal point for both academic inquiry and industrial application.